![molecular formula C14H15NO2 B5537490 2-propoxy-1-naphthaldehyde oxime](/img/structure/B5537490.png)
2-propoxy-1-naphthaldehyde oxime
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Overview
Description
2-propoxy-1-naphthaldehyde oxime is a chemical compound that is widely used in scientific research for a variety of applications. This compound is a derivative of naphthalene, which is a common organic compound found in many natural sources. The unique properties of this compound make it an important tool for scientists working in various fields.
Scientific Research Applications
Hydroxylation of Naphthalene : A study by Kluge et al. (2009) found that Agrocybe aegerita peroxidase/peroxygenase (AaP) can selectively hydroxylate naphthalene, leading to the formation of intermediary products such as naphthalene 1,2-oxide. This research opens avenues for the biocatalytic modification of naphthalene derivatives, which could be relevant to 2-propoxy-1-naphthaldehyde oxime (Kluge, Ullrich, Dolge, Scheibner, & Hofrichter, 2009).
Synthesis of Naphthopyranoisoxazoles : Liaskopoulos et al. (2008) described a novel synthesis method for naphthopyranoisoxazoles using 2-(alkenyloxy)naphthalene-1-carbaldehyde oximes. This method highlights the chemical versatility of naphthalene oxime derivatives and their potential in synthesizing complex organic compounds (Liaskopoulos, Skoulika, Tsoungas, & Varvounis, 2008).
Detection of Hydrogen Peroxide : Tang and Wang (2003) developed a spectrofluorimetric method using 2-Hydroxy-1-naphthaldehyde thiosemicarbazon (HNT) for detecting hydrogen peroxide. Although not directly using this compound, this study indicates the potential use of naphthaldehyde derivatives in analytical chemistry for detecting specific molecules (Tang & Wang, 2003).
Oxidative Cyclisation of Naphthaldehyde Oxime : Supsana et al. (2000) explored the oxidative cyclisation of 2-Hydroxy-1-naphthaldehyde oxime, leading to the formation of naphtho[1,2-d]isoxazole 2-oxide and naphtho[1,8-de][1,2]oxazine. This study showcases the potential of naphthaldehyde oximes in organic synthesis and the formation of complex molecular structures (Supsana, Tsoungas, & Varvounis, 2000).
Chemosensor for Cyanide Detection : A study by Wang et al. (2015) demonstrated the use of 2-Hydroxy-1-naphthaldehyde oxime as a selective chemosensor for cyanide anion detection. The study highlights the application of naphthaldehyde oximes in environmental monitoring and public health (Wang, Chir, Jhong, & Wu, 2015).
Safety and Hazards
Future Directions
Future research could focus on the modification of primary amine functionalized drugs via condensation reaction with 2-hydroxy-1-naphthaldehyde to produce new organic zwitterionic compounds . Another potential direction could be the use of naphthalene-based oxime esters as Type I photoinitiators for free radical photopolymerization .
properties
IUPAC Name |
(NE)-N-[(2-propoxynaphthalen-1-yl)methylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-2-9-17-14-8-7-11-5-3-4-6-12(11)13(14)10-15-16/h3-8,10,16H,2,9H2,1H3/b15-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUFNZJGBLWUPAE-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C2=CC=CC=C2C=C1)C=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCOC1=C(C2=CC=CC=C2C=C1)/C=N/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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